Dioxidonitrogen(1+)

• Molecular Formula: NO2+
• Molecular Weight: 46.006 g/mol
• IUPAC Name: nitronium
• InChI: InChI=1S/NO2/c2-1-3/q+1
• InChI Key: OMBRFUXPXNIUCZ-UHFFFAOYSA-N
• SMILES: [N+](=O)=O

Description

Dioxidonitrogen(1+), systematically known as the nitronium ion ([NO₂]⁺), is a fundamental and highly reactive cationic species central to electrophilic aromatic substitution reactions . This onium ion, isoelectronic with carbon dioxide, possesses a characteristic linear geometry (O=N⁺=O) and is a potent electrophile . In synthetic chemistry, its primary research value lies in its role as the active nitrating agent in the production of nitro compounds . The ion is typically generated in situ for this purpose by reacting concentrated nitric acid with a dehydrating agent like concentrated sulfuric acid, establishing an equilibrium that provides the reactive species . Stable, isolable salts of the nitronium ion can be procured with weakly nucleophilic anions, which are essential for specialized nitration procedures under anhydrous conditions . These salts, including nitronium tetrafluoroborate ([NO₂]⁺[BF₄]⁻) and nitronium hexafluorophosphate ([NO₂]⁺[PF₆]⁻), are typically very hygroscopic and must be handled under controlled environments . It is also noteworthy that the solid state of dinitrogen pentoxide (N₂O₅) is composed of nitronium nitrate ([NO₂]⁺[NO₃]⁻), further highlighting the ion's stability in specific ionic lattices . This product is intended for research applications in synthetic organic chemistry and is strictly designated For Research Use Only. It is not approved for human or veterinary diagnostic or therapeutic applications.

Scientific Research Applications

Environmental Monitoring and Air Quality

Air Quality Assessment
Nitrogen dioxide is a critical indicator of air quality, especially in urban environments where traffic emissions are prevalent. It is monitored to assess the impact of air pollution on human health and the environment. Long-term exposure to nitrogen dioxide has been linked to various health issues, including respiratory diseases and cardiovascular problems. A systematic review indicated that annual mean concentrations below 40 µg/m³ can still be associated with adverse health effects, particularly among vulnerable populations such as children and the elderly .

Case Study: Urban Air Quality
A study conducted in urban areas revealed that nitrogen dioxide levels correlate with traffic density. The research highlighted that areas with high vehicular traffic exhibited elevated nitrogen dioxide concentrations, which were directly associated with increased hospital admissions for respiratory conditions .

Health Research

Respiratory Health Effects
Research has established a clear link between nitrogen dioxide exposure and respiratory health issues. For instance, exposure to nitrogen dioxide can exacerbate asthma symptoms and increase susceptibility to respiratory infections. In vitro studies demonstrated that nitrogen dioxide exposure leads to oxidative stress in lung cells, resulting in inflammation and cell death .

Case Study: Breast Cancer Risk
A population-based case-control study investigated the relationship between ambient nitrogen dioxide concentrations and breast cancer risk. The findings suggested a significant association, particularly for hormone-receptor-positive breast tumors, indicating that nitrogen dioxide may contribute to cancer risk through mechanisms involving oxidative stress and inflammation .

Industrial Applications

Chemical Synthesis
Nitrogen dioxide is utilized in various industrial processes, including the production of nitric acid through the Ostwald process, where ammonia is oxidized to produce nitric oxide, which is further oxidized to nitrogen dioxide. This process is crucial for manufacturing fertilizers and explosives.

Environmental Remediation
In environmental science, nitrogen dioxide plays a role in the oxidation of sulfur compounds in aqueous solutions. Research has shown that sulfite oxidation can enhance nitrogen dioxide absorption at neutral pH levels, which can be beneficial for wastewater treatment processes .

Data Table: Summary of Nitrogen Dioxide Applications

Application Area	Description	Key Findings/Case Studies
Air Quality Monitoring	Indicator of air pollution from traffic emissions	Correlation with hospital admissions for respiratory diseases
Health Research	Linked to respiratory diseases and cancer risk	Increased breast cancer risk associated with high NO₂ levels
Industrial Processes	Used in nitric acid production and environmental remediation	Effective in wastewater treatment through sulfite oxidation

Comparison with Similar Compounds

Comparison with Similar Compounds

Nitrogen Dioxide (NO₂)

• Molecular formula: NO₂ (neutral radical)
• Oxidation state of nitrogen : +4
• Structure : Bent geometry due to the presence of an unpaired electron.
• Key differences: NO₂ is a reddish-brown gas at room temperature, whereas NO₂⁺ exists as a transient ion in solution or within salts. NO₂ participates in atmospheric reactions (e.g., smog formation), while NO₂⁺ is primarily utilized in synthetic chemistry as a nitrating agent .

Nitrite Ion (NO₂⁻)

• Molecular formula: NO₂⁻ (charge = -1)
• Oxidation state of nitrogen : +3
• Structure : Bent geometry with resonance stabilization.
• Key differences: NO₂⁻ acts as a weaker oxidizer compared to NO₂⁺ and is commonly used as a food preservative (e.g., sodium nitrite). Unlike NO₂⁺, the nitrite ion can form nitrosamines, which are carcinogenic .

Dinitrogen Tetroxide (N₂O₄)

• Molecular formula: N₂O₄ (neutral dimer of NO₂)
• Oxidation state of nitrogen : +4
• Structure : Planar dimer with weak N–N bonding.
• Key differences: N₂O₄ exists as a colorless liquid under pressure, contrasting with the ionic nature of NO₂⁺. It dissociates into NO₂ radicals, making it useful as a rocket propellant oxidizer, whereas NO₂⁺ is employed in electrophilic aromatic substitutions .

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Charge	Oxidation State (N)	Geometry	Key Applications
Dioxidonitrogen(1+)	NO₂⁺	+1	+5	Linear	Nitration reactions
Nitrogen Dioxide	NO₂	0	+4	Bent	Pollutant, nitric acid precursor
Nitrite Ion	NO₂⁻	-1	+3	Bent	Food preservation
Dinitrogen Tetroxide	N₂O₄	0	+4	Planar	Rocket propellant

Table 2: Chemical Reactivity Comparison

Compound	Oxidizing Strength	Stability	Hazard Profile
Dioxidonitrogen(1+)	High	Low (transient)	Corrosive, explosive with organics
Nitrogen Dioxide	Moderate	Moderate	Toxic, respiratory irritant
Nitrite Ion	Low	High	Carcinogenic byproducts
Dinitrogen Tetroxide	High	High (as liquid)	Reacts violently with organics

Research Findings

• Synthetic Utility: NO₂⁺ is generated in situ in mixtures of nitric acid and sulfuric acid, enabling nitration of benzene derivatives .
• Environmental Impact: NO₂ and NO₂⁺ contribute to acid rain formation when released into the atmosphere, though NO₂⁺ is less persistent due to its ionic reactivity .
• Safety Protocols: Handling NO₂⁺ requires stringent temperature control and avoidance of reducing agents, as highlighted in industrial guidelines for strong oxidizers .

Q & A

Q. Advanced Research Focus

• DFT calculations : Predict molecular orbitals and bond dissociation energies to guide synthetic targets .
• Validation : Compare computed spectroscopic parameters (e.g., UV-Vis λmax) with experimental data, adjusting for solvent effects .
• Data transparency : Publish computational input files (e.g., Gaussian .gjf) in supplementary materials for reproducibility .

What frameworks guide hypothesis-driven research on dioxidonitrogen(1+) environmental behavior?

Advanced Research Focus
Adopt structured frameworks like PICOT (Population, Intervention, Comparison, Outcome, Time) or FINER (Feasible, Interesting, Novel, Ethical, Relevant) :

• Example PICOT question: "How does UV exposure (Intervention) affect the half-life (Outcome) of dioxidonitrogen(1+) in aqueous solutions (Population) compared to dark storage (Comparison) over 72 hours (Time)?"
• Incorporate field variables (e.g., pH, dissolved oxygen) and align data collection with regulatory guidelines (e.g., AP-42 emission factors) .

What criteria distinguish robust vs. flawed data interpretations in dioxidonitrogen(1+) studies?

Q. Advanced Research Focus

• Statistical rigor : Apply ANOVA or t-tests to assess significance of observed trends; report p-values and confidence intervals .
• Bias mitigation : Blind data analysis to prevent confirmation bias .
• Contextualization : Compare results to prior studies, addressing discrepancies through error analysis or revised hypotheses .

How should researchers handle conflicting stoichiometric data in dioxidonitrogen(1+) reaction mechanisms?

Q. Advanced Research Focus

• Re-examine assumptions : Verify purity of starting materials and absence of side reactions (e.g., radical pathways) .
• Isotopic labeling : Use ¹⁵N-labeled N₂ to track nitrogen incorporation in products .
• Collaborative peer review : Submit findings to journals requiring raw data deposition (e.g., Antioxidants) for independent validation .

What are best practices for documenting and sharing dioxidonitrogen(1+) research data?

Q. Basic Research Focus

• Metadata standards : Include synthesis dates, instrument settings, and environmental conditions .
• Repositories : Use platforms like ChemRxiv or institutional databases for public access .
• FAIR principles : Ensure data are Findable, Accessible, Interoperable, and Reusable .

How can educators train students in critical analysis of dioxidonitrogen(1+) literature?

Q. Basic Research Focus

• Guided exercises : Compare peer-reviewed studies with preprints to evaluate rigor .
• Case studies : Analyze retracted papers on nitrogen compounds to identify common pitfalls (e.g., data fabrication) .
• Assessment rubrics : Use criteria from Extended Essay Guide (e.g., clarity of research question, depth of analysis) .